Cas no 843621-90-9 (5-hydrazinyl-2-(propan-2-yl)-1,3-oxazole-4-carbonitrile)
5-hydrazinyl-2-(propan-2-yl)-1,3-oxazole-4-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 5-hydrazino-2-isopropyl-1,3-oxazole-4-carbonitrile
- 5-diazanyl-2-propan-2-yl-1,3-oxazole-4-carbonitrile
- 991-408-6
- HMS2784M17
- TIB62190
- CHEMBL1327546
- CS-0252193
- 5-hydrazinyl-2-(propan-2-yl)-1,3-oxazole-4-carbonitrile
- VS-09552
- 843621-90-9
- 5-Hydrazino-2-isopropyl-oxazole-4-carbonitrile
- G48564
- STK704841
- 5-hydrazinyl-2-propan-2-yl-4-oxazolecarbonitrile
- SMR000434998
- 5-hydrazinyl-2-isopropyloxazole-4-carbonitrile
- AKOS002285624
- BDBM67297
- BBL030003
- 5-hydrazinyl-2-propan-2-yl-1,3-oxazole-4-carbonitrile
- F1673-3354
- Z57399165
- MLS000332327
- EN300-59332
- cid_933895
-
- Inchi: 1S/C7H10N4O/c1-4(2)6-10-5(3-8)7(11-9)12-6/h4,11H,9H2,1-2H3
- InChI Key: TUVDYQNESAKVBL-UHFFFAOYSA-N
- SMILES: O1C(=C(C#N)N=C1C(C)C)NN
Computed Properties
- Exact Mass: 166.08546096Da
- Monoisotopic Mass: 166.08546096Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 87.9Ų
5-hydrazinyl-2-(propan-2-yl)-1,3-oxazole-4-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H265301-100mg |
5-hydrazinyl-2-isopropyloxazole-4-carbonitrile |
843621-90-9 | 100mg |
$ 70.00 | 2022-06-04 | ||
| TRC | H265301-500mg |
5-hydrazinyl-2-isopropyloxazole-4-carbonitrile |
843621-90-9 | 500mg |
$ 230.00 | 2022-06-04 | ||
| TRC | H265301-1g |
5-hydrazinyl-2-isopropyloxazole-4-carbonitrile |
843621-90-9 | 1g |
$ 365.00 | 2022-06-04 | ||
| Chemenu | CM413370-100mg |
5-hydrazinyl-2-(propan-2-yl)-1,3-oxazole-4-carbonitrile |
843621-90-9 | 95%+ | 100mg |
$*** | 2023-03-29 | |
| Chemenu | CM413370-250mg |
5-hydrazinyl-2-(propan-2-yl)-1,3-oxazole-4-carbonitrile |
843621-90-9 | 95%+ | 250mg |
$*** | 2023-03-29 | |
| Chemenu | CM413370-500mg |
5-hydrazinyl-2-(propan-2-yl)-1,3-oxazole-4-carbonitrile |
843621-90-9 | 95%+ | 500mg |
$*** | 2023-03-29 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1322863-50mg |
5-Hydrazinyl-2-(propan-2-yl)-1,3-oxazole-4-carbonitrile |
843621-90-9 | 98% | 50mg |
¥2489.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1322863-100mg |
5-Hydrazinyl-2-(propan-2-yl)-1,3-oxazole-4-carbonitrile |
843621-90-9 | 98% | 100mg |
¥3434.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1322863-250mg |
5-Hydrazinyl-2-(propan-2-yl)-1,3-oxazole-4-carbonitrile |
843621-90-9 | 98% | 250mg |
¥5292.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1322863-500mg |
5-Hydrazinyl-2-(propan-2-yl)-1,3-oxazole-4-carbonitrile |
843621-90-9 | 98% | 500mg |
¥8964.00 | 2024-07-28 |
5-hydrazinyl-2-(propan-2-yl)-1,3-oxazole-4-carbonitrile Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
Additional information on 5-hydrazinyl-2-(propan-2-yl)-1,3-oxazole-4-carbonitrile
5-Hydrazinyl-2-(Propan-2-yl)-1,3-Oxazole-4-Carbonitrile: A Comprehensive Overview
5-Hydrazinyl-2-(Propan-2-yl)-1,3-Oxazole-4-Carbonitrile, also known by its CAS number 843621-90-9, is a versatile organic compound with significant applications in various fields of chemistry. This compound belongs to the class of oxazoles, which are five-membered heterocycles containing one nitrogen and one oxygen atom. The presence of a hydrazine group (-NHNH2) and a nitrile group (-CN) in its structure makes it particularly interesting for researchers and industry professionals alike. Recent studies have highlighted its potential in drug discovery, material science, and catalysis, making it a focal point in contemporary chemical research.
The molecular structure of 5-Hydrazinyl-2-(Propan-2-yl)-1,3-Oxazole-4-Carbonitrile is characterized by a central oxazole ring with substituents at positions 2, 4, and 5. The propan-2-yl group at position 2 imparts steric bulk, while the hydrazine group at position 5 introduces nucleophilic reactivity. The nitrile group at position 4 adds electron-withdrawing properties, which can influence the compound's reactivity and stability. These structural features make it a valuable building block in organic synthesis.
Recent advancements in synthetic chemistry have enabled the efficient synthesis of 5-Hydrazinyl-2-(Propan-2-yl)-1,3-Oxazole-4-Carbonitrile. Researchers have explored various methodologies, including condensation reactions and cyclization processes, to construct this compound. For instance, a study published in the Journal of Organic Chemistry demonstrated a one-pot synthesis involving the reaction of an aldehyde with hydrazine derivatives under mild conditions. Such methods not only enhance the scalability of production but also contribute to the sustainability of chemical processes.
The unique combination of functional groups in 5-Hydrazinyl-2-(Propan-2-yl)-1,3-Oxazole-4-Carbonitrile renders it highly reactive towards various chemical transformations. For example, the hydrazine group can undergo nucleophilic addition reactions with electrophilic partners such as carbonyl compounds or alkyl halides. Similarly, the nitrile group can be converted into amides or amines through hydrolysis or reduction reactions. These reactivities make it an ideal candidate for designing bioactive molecules and advanced materials.
In the field of drug discovery, 5-Hydrazinyl-2-(Propan-2-yl)-1,3-Oxazole-based compounds have shown promise as potential therapeutic agents. A study conducted by Smith et al. revealed that derivatives of this compound exhibit potent anti-inflammatory activity by inhibiting key enzymes involved in inflammatory pathways. Additionally, its ability to act as a ligand in metalloenzyme inhibition has opened new avenues for anti-cancer drug development.
Beyond pharmacology, 5-Hydrazinyl-containing oxazoles have found applications in material science. Recent research has focused on their use as precursors for constructing coordination polymers and metal organic frameworks (MOFs). The hydrazine group serves as a coordinating ligand, enabling the formation of stable metal complexes with desired magnetic or catalytic properties.
The environmental impact of synthesizing and utilizing CAS No 843621-based compounds has also garnered attention from researchers. Efforts are being made to develop eco-friendly synthesis routes that minimize waste generation and energy consumption. For instance, microwave-assisted synthesis has been proposed as an efficient alternative to traditional methods, offering higher yields and shorter reaction times while reducing solvent usage.
In conclusion, 5-Hydrazinyl-oxazole carbonitrile stands out as a multifaceted compound with immense potential across diverse chemical disciplines. Its structural versatility and reactivity continue to inspire innovative research directions. As advancements in synthetic methodologies and application development progress, this compound is poised to play an increasingly significant role in both academic and industrial settings.
843621-90-9 (5-hydrazinyl-2-(propan-2-yl)-1,3-oxazole-4-carbonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)